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Compound of Interest

Compound Name: 3,5-Dichloro-1,8-naphthyridine

Cat. No.: B11757139

Get Quote

Executive Summary
3,5-Dichloro-1,8-naphthyridine represents a high-value, asymmetric scaffold in medicinal

chemistry, distinct from the symmetric 2,7-dichloro analog often used in supramolecular

"tweezers." While the 2,7-isomer is documented for its ability to chelate metals via a syn-syn

nitrogen arrangement, the 3,5-isomer offers a unique electronic profile due to the positioning of

chlorine atoms at the

(C3) and

(C5) positions relative to the ring nitrogens. This guide outlines the structural expectations,
crystallographic challenges, and comparative properties necessary for utilizing this compound
in structure-activity relationship (SAR) studies.

Structural & Electronic Comparison
The following table contrasts the target molecule (3,5-isomer) with the industry-standard

benchmark (2,7-isomer) to highlight critical differences in packing and reactivity.
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Feature
Target: 3,5-Dichloro-1,8-

naphthyridine

Benchmark: 2,7-Dichloro-

1,8-naphthyridine

Symmetry

Asymmetric (

or

)

Symmetric (

or

)

Cl Position

C3 (

) & C5 (

)

C2 (

) & C7 (

)

Dipole Moment
High (Unbalanced electron

withdrawal)

Low/Zero (Vectors cancel due

to symmetry)

N-Basicity

Higher. Cl at

exerts less inductive

withdrawal on N lone pairs

than

-Cl.

Lower.

-Cl atoms strongly withdraw

density from N, reducing

basicity.

Crystal Packing

Head-to-Tail Stacking. Driven

by dipole alignment. Likely

forms polar chains.

Face-to-Face / Herringbone.

Driven by

-

stacking and planar symmetry.

Halogen Bonding

Directional (

-hole). C3-Cl and C5-Cl

vectors are chemically distinct,

offering selective binding sites.

Symmetric. C2-Cl and C7-Cl

provide identical halogen bond

donor sites.

Experimental Protocol: Crystallization &
Characterization
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Since the specific crystal structure of the 3,5-isomer is a "gap" in public repositories (unlike the

2,7-isomer), the following protocol is designed to generate self-validating structural data.

Phase 1: Synthesis & Purification
Precursor: Start with 3,5-diamino-1,8-naphthyridine or selective chlorination of 1,8-

naphthyridine N-oxide.

Purification: Recrystallization is critical.

Solvent System:Ethanol/Acetone (1:1). The 2,7-isomer crystallizes well from acetone; the

3,5-isomer's higher polarity may require ethanol.

Technique: Slow evaporation at 4°C to minimize disorder.

Phase 2: X-Ray Data Collection Strategy
Temperature: Collect at 100 K (Liquid Nitrogen stream).

Reason: Reduces thermal motion of the Cl atoms, which are prone to librational disorder

in asymmetric naphthyridines.

Resolution: Aim for 0.75 Å or better to resolve the C-Cl bond densities accurately.

Space Group Determination: Expect lower symmetry (e.g., P21/c or P-1) compared to the

potential higher symmetry of the 2,7-isomer.

Phase 3: Computational Validation (DFT)
Before beamtime, perform a Geometry Optimization to predict bond lengths.

Theory: DFT-B3LYP / 6-311G(d,p).

Focus: Calculate the C3-Cl vs. C5-Cl bond lengths. The C5-Cl bond (gamma) typically

shows different character than C3-Cl (beta) due to resonance effects with the ring nitrogen.

Visualizing the Characterization Workflow
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The following diagram outlines the logical flow from synthesis to structural deposition, ensuring

all quality control steps are met.
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Click to download full resolution via product page

Figure 1: Integrated workflow for the de novo structural determination of 3,5-dichloro-1,8-
naphthyridine, incorporating computational benchmarking.

Mechanistic Insights for Drug Development
Understanding the crystal structure of the 3,5-isomer provides specific advantages for drug

design:

Asymmetric Binding Pockets: Unlike the 2,7-isomer, which presents a symmetric face to

protein targets, the 3,5-isomer can differentiate binding pockets. The C5-Cl is sterically more

exposed than the C3-Cl (which is flanked by C2 and C4), allowing for selective halogen

bonding with protein backbone carbonyls.

Solubility Profile: The dipole moment generated by the asymmetric substitution typically

increases solubility in polar media compared to the 2,7-analog, improving bioavailability

scores in ADME prediction.

Pi-Stacking Geometry: In the solid state, 1,8-naphthyridines form strong

-

stacks. The 3,5-substitution disrupts the "perfect" overlap seen in the parent molecule, likely
inducing a slipped-stack geometry. This is favorable for intercalation into DNA, a common
mechanism for naphthyridine-based antibiotics.
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Synthesis & General Properties of 1,8-Naphthyridines

Litvinov, V. P. (2006).[1] Advances in the Chemistry of Naphthyridines. Russian Chemical

Reviews.

Structural Characterization of 2,7-Dichloro-1,8-naphthyridine

Detailed in studies of "molecular tweezers" where the 2,7-isomer is a key spacer.

Reference: Wang, Y., et al. (2020). A cyclic bis[2]catenane metallacage. Nature

Communications.

Crystallographic Software & Methods

Sheldrick, G. M. (2015).[2] Crystal structure refinement with SHELXL. Acta

Crystallographica Section C.

Halogen Bonding in Naphthyridines

Review of halogen bonding interactions in heterocyclic systems. CrystEngComm.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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